5-Pyrimidinesulfonic acid

• CAS No.: 101258-26-8
• Molecular Formula: C4H4N2O3S
• Molecular Weight: 160
• Synonyms: 5-Pyrimidinesulfonic acid

Description

5-Pyrimidinesulfonic acid is a heterocyclic compound featuring a pyrimidine ring (a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3) substituted with a sulfonic acid group (-SO₃H) at position 5. This structural motif confers unique physicochemical properties, such as high acidity and water solubility, making it valuable in pharmaceutical synthesis, agrochemicals, and as a precursor for functionalized pyrimidine derivatives . Its reactivity is influenced by the electron-withdrawing sulfonic acid group, which enhances susceptibility to nucleophilic substitution or further functionalization at adjacent positions .

Comparison with Similar Compounds

Key Observations :

• Amino (-NH₂) groups at positions 4 and 6 enhance nucleophilic reactivity, enabling conjugation with electrophiles (e.g., in drug design) .
• Hydroxy (-OH) or methylthio (-SCH₃) substituents modulate solubility and electronic effects, influencing binding affinity in biological systems .
• Chloro (-Cl) groups at position 6 provide sites for further functionalization via substitution reactions .

Comparison with Pyridine Sulfonic Acids

Pyridine sulfonic acids, such as 5-nitropyridine-2-sulfonic acid and 5-methylpyridine-3-sulfonic acid , differ in their heterocyclic core (one nitrogen vs. two in pyrimidine), leading to distinct electronic and reactivity profiles:

Table 2: Pyrimidine vs. Pyridine Sulfonic Acids

Property	5-Pyrimidinesulfonic Acid	5-Nitropyridine-2-sulfonic Acid
Aromatic System	Pyrimidine (2 N atoms)	Pyridine (1 N atom)
Electron Density	Lower due to two electron-withdrawing N atoms	Higher (one N atom; nitro group enhances electron deficiency)
Reactivity	Susceptible to substitution at positions 2, 4, 6	Nitro group directs substitution at positions 3 and 5
Synthetic Applications	Precursor for fused heterocycles (e.g., pteridines)	Used in 2,5-disubstituted pyridines via sulfonic acid displacement

Key Differences :

• The pyrimidine ring’s dual nitrogen atoms create a more electron-deficient system compared to pyridine, favoring nucleophilic attacks at specific positions .
• Pyridine sulfonic acids like 5-nitropyridine-2-sulfonic acid are oxidized precursors for nitro-substituted pyridines, whereas pyrimidine derivatives are tailored for functional group diversity .

Functional Group Variations and Their Impact

Sulfonamide derivatives of pyrimidine, such as 2-aminopyrimidine-5-sulfonamide , contrast with sulfonic acids by replacing -SO₃H with -SO₂NH₂. This substitution reduces acidity but increases lipophilicity, enhancing membrane permeability in drug candidates . For example, 5-sulfaminouracil (a pyrimidine sulfonamide) exhibits antiviral properties due to its ability to mimic nucleic acid components .